Cas no 2171199-27-0 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid)
2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid
- 2171199-27-0
- EN300-1516952
- 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-fluorobenzoic acid
-
- Inchi: 1S/C26H23FN2O5/c1-2-22(24(30)29-23-19(25(31)32)12-7-13-21(23)27)28-26(33)34-14-20-17-10-5-3-8-15(17)16-9-4-6-11-18(16)20/h3-13,20,22H,2,14H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t22-/m1/s1
- InChI Key: AVEMMRAWQIYLCN-JOCHJYFZSA-N
- SMILES: FC1=CC=CC(C(=O)O)=C1NC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 462.15910000g/mol
- Monoisotopic Mass: 462.15910000g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 105Ų
2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1516952-1.0g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-fluorobenzoic acid |
2171199-27-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1516952-50mg |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-fluorobenzoic acid |
2171199-27-0 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1516952-100mg |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-fluorobenzoic acid |
2171199-27-0 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1516952-250mg |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-fluorobenzoic acid |
2171199-27-0 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1516952-500mg |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-fluorobenzoic acid |
2171199-27-0 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1516952-1000mg |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-fluorobenzoic acid |
2171199-27-0 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1516952-2500mg |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-fluorobenzoic acid |
2171199-27-0 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1516952-5000mg |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-fluorobenzoic acid |
2171199-27-0 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1516952-10000mg |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-fluorobenzoic acid |
2171199-27-0 | 10000mg |
$14487.0 | 2023-09-27 |
2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid
Introduction to 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid (CAS No. 2171199-27-0)
2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid, identified by its CAS number 2171199-27-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a benzoic acid core, a fluorine substituent, and an amino group functionalized with a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.
The benzoic acid moiety is a well-known pharmacophore in medicinal chemistry, often found in a wide range of bioactive molecules. Its aromatic ring system provides stability and interacts favorably with biological targets, making it a valuable component in the design of drugs targeting various diseases. The fluorine substituent at the 3-position of the benzoic acid ring further enhances the compound's pharmacological profile. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic pathways, improve binding affinity, and increase chemical stability. In particular, fluorinated benzoic acids have been extensively studied for their potential in anti-inflammatory, analgesic, and anticancer applications.
The amide bond in the structure connects the benzoic acid moiety to a butanamido group, which introduces additional functionality and complexity. Amide linkages are common in bioactive molecules due to their role in protein-protein interactions and their ability to mimic peptide bonds. The specific arrangement of atoms around the amide group influences the compound's solubility, bioavailability, and interaction with biological targets. In this case, the (9H-fluoren-9-yl)methoxycarbonyl}amino part of the molecule serves as a protecting group for the amino function, which is crucial in peptide synthesis and drug development. The fluorenylmethoxycarbonyl (Fmoc) group is widely used in solid-phase peptide synthesis due to its stability under basic conditions and ease of removal.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid with greater accuracy. These tools allow for the virtual screening of large libraries of compounds against biological targets, identifying potential hits that can be further optimized for therapeutic efficacy. The combination of experimental validation and computational analysis has become indispensable in modern drug discovery pipelines.
The stereochemistry of the compound, specifically the (2R) configuration at the chiral center, plays a critical role in its pharmacological properties. Chiral molecules can exist as enantiomers, which are non-superimposable mirror images of each other. These enantiomers often exhibit different biological activities due to their distinct interactions with chiral biological targets such as enzymes and receptors. The precise stereochemical control required for pharmaceutical compounds underscores the importance of advanced synthetic methodologies and analytical techniques.
In recent years, there has been growing interest in developing novel therapeutic agents that target specific disease pathways at multiple levels. 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid represents an example of such an approach. Its multifaceted structural features suggest potential applications in modulating various biological processes. For instance, the combination of a fluorinated benzoic acid core with an amide linkage could make it a versatile scaffold for designing inhibitors targeting enzymes involved in inflammation or cancer progression.
One particularly promising area of research involves using this compound as a precursor for more complex derivatives through structure-based drug design (SBDD). SBDD leverages detailed knowledge of the three-dimensional structure of biological targets to guide the modification of lead compounds into more effective drugs. By understanding how different parts of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid interact with target proteins or enzymes, researchers can make targeted modifications to enhance potency, selectivity, and pharmacokinetic properties.
The role of fluorescent probes derived from fluorene-based structures has also been increasingly recognized in biomedical research. Fluorene derivatives are known for their excellent photophysical properties, making them valuable tools for imaging and sensing applications. In this context, (9H-fluoren-9-yl)methoxycarbonyl}amino group could potentially serve as a handle for developing fluorescent probes that track biological processes or diagnose diseases at an early stage.
Another emerging application lies in the field of neuroscience, where fluorinated benzoic acids have shown promise as modulators of neurotransmitter systems. The ability to fine-tune molecular structure allows researchers to develop compounds that selectively interact with specific receptors or ion channels in the brain. This has significant implications for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.
The synthesis of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid presents both challenges and opportunities for synthetic chemists. Advanced techniques such as asymmetric catalysis are employed to achieve high enantiomeric purity during chiral center installation. Additionally, protecting group strategies must be carefully designed to ensure compatibility throughout multi-step synthetic routes while maintaining functional integrity.
Recent studies have highlighted the importance of green chemistry principles in pharmaceutical synthesis. By incorporating sustainable practices into synthetic protocols, researchers can minimize waste generation and reduce environmental impact without compromising efficiency or yield. This aligns with broader efforts within the pharmaceutical industry to adopt more eco-friendly approaches to drug development.
The future prospects for this compound are promising given its unique structural features and potential applications across multiple therapeutic areas. Continued research efforts will likely uncover new ways to leverage its properties for developing innovative treatments against various diseases.
2171199-27-0 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)